Cas no 1499114-37-2 (1-[2-(morpholin-4-yl)-2-oxoethyl]-1H-pyrrole-2-carboxylic acid)

• Product Name: 1-[2-(morpholin-4-yl)-2-oxoethyl]-1H-pyrrole-2-carboxylic acid
• CAS No: 1499114-37-2
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 5578145
• Update Time: 2025-08-03

1-[2-(morpholin-4-yl)-2-oxoethyl]-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 1-[2-(4-morpholinyl)-2-oxoethyl]-
• 1-[2-(morpholin-4-yl)-2-oxoethyl]-1h-pyrrole-2-carboxylic acid
• 1-[2-(morpholin-4-yl)-2-oxoethyl]-1H-pyrrole-2-carboxylic acid

• Inchi： 1S/C11H14N2O4/c14-10(12-4-6-17-7-5-12)8-13-3-1-2-9(13)11(15)16/h1-3H,4-8H2,(H,15,16)
• InChI Key： PNSBBDFCWVUXTM-UHFFFAOYSA-N
• SMILES： N1(CC(N2CCOCC2)=O)C=CC=C1C(O)=O

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 501.3±50.0 °C(Predicted)
• pka: 4.13±0.36(Predicted)

Additional information on 1-[2-(morpholin-4-yl)-2-oxoethyl]-1H-pyrrole-2-carboxylic acid

1-[2-(Morpholin-4-yl)-2-Oxoethyl]-1H-Pyrrole-2-Carboxylic Acid: A Comprehensive Overview

1-[2-(Morpholin-4-yl)-2-Oxoethyl]-1H-Pyrrole-2-Carboxylic Acid, also known by its CAS number 1499114-37-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule combines a morpholine ring with a pyrrole moiety, creating a structure that exhibits intriguing chemical and biological properties.

The morpholine component of this compound is a six-membered ring containing one oxygen atom and two nitrogen atoms, which contributes to its stability and reactivity. The pyrrole moiety, on the other hand, is a five-membered aromatic ring with one nitrogen atom, known for its ability to engage in various hydrogen bonding interactions. The combination of these two groups in the same molecule creates a versatile platform for exploring diverse chemical reactions and biological activities.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. Researchers have demonstrated that the morpholine group can act as a bioisostere, offering structural diversity while maintaining pharmacokinetic properties. This has led to its use in the design of novel inhibitors for various enzyme targets, including kinases and proteases.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Optimization studies have shown that microwave-assisted synthesis can significantly reduce reaction times while maintaining high yields.

The biological activity of this compound has been extensively studied in vitro and in vivo models. Preclinical data suggest that it exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its ability to modulate cellular signaling pathways has been explored in cancer research, where it has shown potential as an anticancer agent.

One area of active research involves the exploration of this compound's interactions with cellular receptors. Computational modeling techniques have been employed to predict binding affinities and identify key residues responsible for these interactions. These studies have provided valuable insights into the molecular mechanisms underlying its pharmacological effects.

In conclusion, 1-[2-(Morpholin-4-yl)-2-Oxoethyl]-1H-Pyrrole-2-Carboxylic Acid (CAS No: 1499114-37-2) is a multifaceted compound with significant potential in drug discovery and development. Its unique structure, combined with recent advances in synthetic methodologies and biological studies, positions it as a valuable tool for researchers in various fields.